N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,5-dichlorophenyl)amino)formamide

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea
• InChI: InChI=1S/C31H24Cl2N4O3/c1-19-9-5-6-12-22(19)27(38)18-37-26-14-8-7-13-23(26)28(20-10-3-2-4-11-20)35-29(30(37)39)36-31(40)34-25-16-15-21(32)17-24(25)33/h2-17,29H,18H2,1H3,(H2,34,36,40)
• InChI Key: UMIKMACFXDIKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=C(C=C(C=C4)Cl)Cl)C5=CC=CC=C5
• Molecular Formula: C31H24Cl2N4O3
• Molecular Weight: 571.4 g/mol
• CAS No.: 1796890-22-6

Description

N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,5-dichlorophenyl)amino)formamide is a useful research compound. Its molecular formula is C31H24Cl2N4O3 and its molecular weight is 571.46. The purity is usually 95%.
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Scientific Research Applications

Vasopressin V2 Receptor Antagonism

A study by Ohkawa et al. (1999) focused on a series of derivatives related to your compound. They found that these compounds exhibited antagonistic activity for vasopressin V1 and V2 receptors, particularly showing high affinity for the V2 receptor. This suggests potential therapeutic applications in conditions where vasopressin receptor modulation is beneficial (Ohkawa et al., 1999).

Antitumor Activity

Stevens et al. (1984) explored the synthesis and chemistry of compounds including a similar structural motif. They found that these compounds showed curative activity against certain types of leukemia, indicating potential as antitumor agents (Stevens et al., 1984).

Radioactive Labeling

Saemian et al. (2012) described a method for radioactive labeling of a compound structurally similar to the one you mentioned. This method could be useful in tracking the distribution and pharmacokinetics of such compounds in biological systems (Saemian et al., 2012).

Antimicrobial Properties

Desai et al. (2011) synthesized a series of compounds related to your query and evaluated them for their antibacterial and antifungal activities. This suggests potential utility in combating microbial infections (Desai et al., 2011).

Nucleophilic Substitution Reactions

Kolyamshin et al. (2021) explored nucleophilic substitution reactions of N-2-haloethyl derivatives of hydantoins, which are structurally related to your compound. Their study provides insights into chemical reactions that could be applicable in synthesizing novel derivatives with potential therapeutic applications (Kolyamshin et al., 2021).